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Compound of Interest

4-
Compound Name:
Dimethylaminomethylbenzylamine

Cat. No.: B1216437

Essential Safety and Handling Guide for 4-
Dimethylaminomethylbenzylamine

Disclaimer: This document provides safety and handling information for 4-
(Dimethylamino)benzylamine. Specific Safety Data Sheet (SDS) for 4-
Dimethylaminomethylbenzylamine (CAS 34490-85-2) was not readily available. The
following guidance is based on the Safety Data Sheet for the closely related compound, 4-
(Dimethylamino)benzylamine dihydrochloride (CAS 34403-52-6), and GHS data from
PubChem for 4-Dimethylaminomethylbenzylamine. It is imperative to consult the specific
SDS provided by the supplier before handling this chemical.

This guide furnishes crucial safety protocols and logistical plans for researchers, scientists, and
drug development professionals engaged in handling 4-Dimethylaminomethylbenzylamine.
The information is structured to provide immediate, clear, and actionable steps for safe
operational procedures and disposal.

Hazard Identification and Quantitative Data

4-Dimethylaminomethylbenzylamine and its dihydrochloride salt are classified as hazardous
materials. The primary hazards include skin irritation, serious eye damage, and potential
respiratory irritation. All personnel must be thoroughly trained on these risks before handling
the substance.
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Hazard Classification GHS Category Description

Skin Irritation Category 2 Causes skin irritation

Serious Eye Damage/Eye Causes serious eye damage
o Category 1/ 2A S

[rritation or irritation[1]

Specific Target Organ Toxicity ] o
Category 3 May cause respiratory irritation

(Single Exposure)

Data is based on 4-(Dimethylamino)benzylamine dihydrochloride and GHS data for 4-
Dimethylaminomethylbenzylamine.

Personal Protective Equipment (PPE)

Strict adherence to the prescribed Personal Protective Equipment is mandatory to ensure
personnel safety. The following table outlines the minimum required PPE for handling 4-

Dimethylaminomethylbenzylamine.
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Body Part

Required PPE

Specifications and
Remarks

Eyes/Face

Safety goggles, Face shield

Weatr tightly fitting safety
goggles. A face shield is
required when there is a risk of

splashing.

Skin

Chemical-resistant gloves, Lab

coat

Nitrile or neoprene gloves are
recommended. Ensure gloves
are inspected before use. A
flame-retardant lab coat should

be worn at all times.

Respiratory

N95 Dust Mask or higher

A NIOSH-approved respirator
is necessary if handling in a
non-ventilated area or if dust is

generated.

Body

Full-coverage clothing and

shoes

Wear long pants and closed-
toe shoes to prevent skin

exposure.

Operational and Disposal Plan: A Step-by-Step

Guide

This section provides a detailed workflow for the safe handling and disposal of 4-

Dimethylaminomethylbenzylamine.

Pre-Handling Preparations

o Safety Training: Ensure all personnel have received documented training on the hazards and

handling procedures for this chemical.

» Emergency Equipment: Verify that a safety shower, eyewash station, and fire extinguisher

are readily accessible and in good working order.
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» Ventilation: All handling of solid 4-Dimethylaminomethylbenzylamine should be conducted
in a certified chemical fume hood to minimize inhalation exposure.

» Spill Kit: An appropriate chemical spill kit should be available in the immediate vicinity of the
work area.

Handling Procedures

o Personal Protective Equipment (PPE): Don the required PPE as outlined in the table above.
e Weighing and Transfer:

o Handle the solid material carefully to avoid generating dust.

o Use a spatula for transfers.

o If creating a solution, add the solid to the solvent slowly.
e Storage:

o Store in a tightly closed, properly labeled container.

o Keep in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

First Aid Measures
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Get medical attention if

irritation develops.

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

Inhalation ) ) o o ]
breathing, give artificial respiration. If breathing
is difficult, give oxygen. Get medical attention.
Do NOT induce vomiting. Never give anything

Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Spill Response

o Small Spills:

[¢]

[e]

o

hazardous waste disposal.

(¢]

e Large Spills:

o Evacuate the laboratory immediately.

Evacuate non-essential personnel from the area.
Wearing appropriate PPE, cover the spill with an inert absorbent material.

Carefully sweep up the absorbed material and place it into a labeled, sealed container for

Clean the spill area with a suitable decontamination solution.

o Alert the institutional safety office or emergency response team.
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o Do not attempt to clean up a large spill without proper training and equipment.

Disposal Plan

» Waste Collection: All waste materials contaminated with 4-
Dimethylaminomethylbenzylamine, including unused product, contaminated PPE, and
spill cleanup materials, must be collected in a designated hazardous waste container.

e Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste"

and the chemical name.

» Disposal: Dispose of hazardous waste through your institution's environmental health and
safety office, following all local, state, and federal regulations. Do not dispose of this
chemical down the drain or in the regular trash.

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of 4-
Dimethylaminomethylbenzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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